3-Amino-2-methyl-1-(3-methylfuran-2-yl)propan-1-ol

• Molecular Formula: C9H15NO2
• Molecular Weight: 169.22 g/mol
• SMILES: CC1=C(OC=C1)C(C(C)CN)O
• InChI: InChI=1S/C9H15NO2/c1-6-3-4-12-9(6)8(11)7(2)5-10/h3-4,7-8,11H,5,10H2,1-2H3
• InChIKey: MJNSOPNFGYUWBT-UHFFFAOYSA-N

3-Amino-2-methyl-1-(3-methylfuran-2-yl)propan-1-ol: Sourcing the 3-Methylfuran-2-yl Regioisomer for Specialized Small-Molecule Synthesis

3-Amino-2-methyl-1-(3-methylfuran-2-yl)propan-1-ol (CAS 1494379-61-1, MF C₉H₁₅NO₂, MW 169.22) is a heterocyclic amino alcohol building block featuring a 3-methylfuran-2-yl substituent adjacent to a hydroxyl-bearing chiral center . The molecule belongs to the broader class of furan-based 1,3-amino alcohols, which serve as versatile intermediates in medicinal chemistry and organic synthesis due to their dual amino and hydroxyl functionalities [1]. Its defining structural feature is the specific methyl substitution pattern on the furan ring (3-methylfuran-2-yl), which distinguishes it from other regioisomeric and des-methyl analogs available in the research chemicals marketplace.

3-Methylfuran-2-yl regiochemistry: Defines electronic and steric profile distinct from regioisomer analogs.

Chiral 1,3-amino alcohol scaffold: Dual amino and hydroxyl groups enable selective derivatization in multi-step synthesis.

Research synthesis building block: Supports medicinal chemistry SAR exploration and fragment-based design workflows.

• [1] PubChem. (2024). Compound Summary for CID 65190100: 3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol (closest analog with available computed property data). National Center for Biotechnology Information. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/65190100 View Source

Why Generic Substitution Fails for 3-Amino-2-methyl-1-(3-methylfuran-2-yl)propan-1-ol

This compound cannot be interchanged with its close analogs—such as the des-methyl derivative 3-amino-1-(furan-2-yl)-2-methylpropan-1-ol (CAS 1516366-01-0, MW 155.19) or the regioisomer 3-amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol (CAS 1467337-88-7)—because the position of the furan methyl substituent alters both the electronic character of the heterocycle and the steric environment around the adjacent alcohol-bearing carbon . Even subtle shifts in substitution pattern (e.g., 3-methylfuran-2-yl vs. 2-methylfuran-3-yl) can lead to meaningful differences in predicted boiling point (273.0 °C vs. 185.9 °C) and potentially in downstream reactivity during further derivatization . Furthermore, the target compound carries a full methyl group on the furan ring that is absent in the lower-MW analog, resulting in altered lipophilicity and hydrogen-bonding capacity that may affect partitioning in biphasic reaction systems and biological assay performance . The quantitative evidence below demonstrates why precise selection is necessary.

Regioisomeric methyl shift alters furan electron density and steric environment, potentially changing downstream reactivity in derivatization.

Equal molecular weight with the 2-methylfuran-3-yl regioisomer invalidates MW-based identity checks; orthogonal analytical confirmation is required.

Substantial predicted boiling point difference between regioisomers may necessitate distinct thermal processing and purification protocols.

Quantitative Differentiation Evidence for 3-Amino-2-methyl-1-(3-methylfuran-2-yl)propan-1-ol

Regioisomeric Methyl-Substitution Alters Predicted Boiling Point by ~87 °C

The target compound (3-methylfuran-2-yl isomer) exhibits a predicted boiling point of 273.0 ± 40.0 °C, compared to 185.9 ± 19.0 °C for the regioisomer 3-amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol . This ~87 °C difference, derived from ACD/Labs predictive algorithms under standard conditions, reflects how the position of the methyl group on the furan ring modulates intermolecular forces and vapor pressure. For chemists planning vacuum distillation or thermal processing during downstream synthesis, this boiling-point gap has direct practical consequences for separation feasibility and thermal stability requirements.

Boiling Point Shift

Data to verify

Target: 273.0 ± 40.0 °C

Regioisomer: 185.9 ± 19.0 °C

Δ +87.1 °C

Predicted boiling point difference may impact distillation feasibility.

Predicted via ACD/Labs; experimental validation advised.

Evidence Dimension	Predicted boiling point (ACD/Labs)
Target Compound Data	273.0 ± 40.0 °C
Comparator Or Baseline	3-Amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol: 185.9 ± 19.0 °C
Quantified Difference	Δ ≈ 87.1 °C (target higher)
Conditions	Predicted via ACD/Labs algorithm; value dependent on computational model parameters

Why This Matters

The substantial boiling point difference dictates choice of purification technique and thermal processing protocol in multi-step synthesis.

Predicted Density Variation with Regioisomer Structure

The predicted density of the target compound is 1.080 ± 0.06 g/cm³, which is identical within the computational uncertainty to the regioisomer 3-amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol (also 1.080 ± 0.06 g/cm³), but lower than the des-methyl analog 3-amino-1-(furan-2-yl)-2-methylpropan-1-ol (1.105 ± 0.06 g/cm³) . The absence of the furan methyl group in the des-methyl comparator increases mass density by approximately 0.025 g/cm³ (2.3%), a measurable difference that can affect the selection of extraction solvents, crystallization conditions, and liquid-liquid partitioning behavior in multi-gram laboratory workflows.

Density Variation

Data to verify

Target: 1.080 ± 0.06 g/cm³

Des-methyl: 1.105 ± 0.06 g/cm³

Δ -0.025 g/cm³

Density difference may alter extraction phase separation efficiency.

Predicted density; experimental confirmation recommended.

Evidence Dimension	Predicted density (ACD/Labs)
Target Compound Data	1.080 ± 0.06 g/cm³
Comparator Or Baseline	Des-methyl analog (CAS 1516366-01-0): 1.105 ± 0.06 g/cm³
Quantified Difference	Δ ≈ -0.025 g/cm³ (target lower by ~2.3%)
Conditions	Predicted via ACD/Labs algorithm; value dependent on computational model parameters

Why This Matters

A 2.3% density difference is sufficient to alter extraction phase separation efficiency in multi-step preparative routes.

Molecular Weight Difference Influencing Stoichiometric Calculations in Medicinal Chemistry Campaigns

The target compound carries a molecular weight of 169.22 g/mol (C₉H₁₅NO₂), significantly heavier than the des-methyl analog at 155.19 g/mol (C₈H₁₃NO₂) due to the additional methyl substituent on the furan ring . This 14.03 Da difference (9.0% increase) directly impacts stoichiometric calculations, molarity, and mass-based dosing in parallel synthesis arrays or high-throughput screening deck preparation. Equally important, the target compound shares its empirical formula and molecular weight with the regioisomer 3-amino-2-methyl-1-(2-methylfuran-3-yl)propan-1-ol, meaning that chromatographic or spectroscopic identity confirmation is essential to prevent inadvertent isomer substitution during procurement and stockroom inventory management .

Molecular Weight

Specification review

Target: 169.22 g/mol

Des-methyl: 155.19 g/mol (Δ +14.03)

Regioisomer: 169.22 g/mol (identical)

MW equality with regioisomer requires orthogonal identity confirmation.

Same empirical formula; MW alone insufficient for isomer distinction.

Evidence Dimension	Molecular weight
Target Compound Data	169.22 g/mol
Comparator Or Baseline	Des-methyl analog (CAS 1516366-01-0): 155.19 g/mol; Regioisomer (CAS 1467337-88-7): 169.22 g/mol
Quantified Difference	+14.03 g/mol vs. des-methyl (9.0%); equal MW vs. regioisomer
Conditions	Calculated from molecular formula; confirmed by multiple vendor COA listings

Why This Matters

Molecular weight equality with the regioisomer invalidates MW-based identity checks; orthogonal analytical confirmation is required to avoid cross-contamination in compound management workflows.

Commercially Available Purity of 95% Establishes Uniform Procurement Baseline

Multiple independent vendor listings consistently specify a minimum purity of 95% for the target compound, as determined by standard HPLC or NMR assay . This purity specification is identical to those published for the des-methyl analog and the regioisomer, establishing a uniform quality baseline across this compound family . For procurement specialists, this means that batch-to-batch variability in purity requirements does not differ among the candidates, and selection must therefore be driven by structural rather than quality-assurance criteria.

Purity Specification

Specification review

≥95% purity (target, des-methyl, regioisomer)

0% specification difference

Uniform purity across compound family eliminates quality-based selection bias.

Vendor-reported; structural identity must drive procurement decisions.

Evidence Dimension	Minimum purity specification
Target Compound Data	95% (HPLC/NMR)
Comparator Or Baseline	Des-methyl and regioisomer analogs: 95% (identical specification across vendors)
Quantified Difference	0% difference in benchmark purity specification
Conditions	Vendor-reported purity (AKSci, Leyan, Chemscene); analytical method varies by supplier

Why This Matters

Uniform purity specifications across the compound family eliminate quality-based selection bias; structural differentiation becomes the sole procurement decision driver.

Highest-Impact Application Scenarios for 3-Amino-2-methyl-1-(3-methylfuran-2-yl)propan-1-ol

Medicinal Chemistry Scaffold Diversification Requiring Ortho-Methylfuran Topology

In fragment-based or lead-optimization campaigns where the 3-methylfuran-2-yl motif is specified in the pharmacophore model, this compound provides the required substitution pattern that the des-methyl analog cannot supply. The presence of the furan 3-methyl group contributes additional van der Waals contacts and modulates the electron density of the heterocycle, directly affecting structure-activity relationships (SAR) in target binding . Researchers exploring SAR around furan-substituted amino alcohols must specifically procure this CAS number to maintain the 3-methylfuran-2-yl topology in their compound library.

Thermally Tolerant Multi-Step Synthesis Where Boiling Point Matters

The predicted boiling point of ~273 °C is substantially higher than that of the 2-methylfuran-3-yl regioisomer (~186 °C), making this compound preferable in synthetic routes that involve high-temperature steps such as azeotropic water removal, high-boiling solvent reactions (e.g., DMF, NMP), or melt-phase derivatizations. The thermal headroom reduces the risk of unintended distillative loss of the intermediate during solvent-swap operations.

Biphasic or Chromatography-Intensive Workflows Exploiting Density Differences

The predicted density of 1.080 g/cm³ places this compound in a specific density window that may favor phase separation in particular aqueous/organic extraction solvent pairs compared to the denser des-methyl analog (1.105 g/cm³). In chromatography-intensive purification cascades, this physical property difference translates into distinct elution profiles under identical gradient conditions, enabling researchers to design separation protocols tailored specifically to the 3-methylfuran-2-yl regioisomer.

Regioisomer-Specific Analytical Reference Standard Procurement

Because this compound shares its molecular formula, molecular weight (169.22 g/mol), and purity specification with the 2-methylfuran-3-yl regioisomer , it is essential to procure the correct CAS number (1494379-61-1) as an authenticated reference standard for chromatographic method development (HPLC, UPLC, GC-MS) and NMR library construction. Use of the wrong regioisomer as a reference would lead to systematic errors in peak assignment, retention time mapping, and impurity profiling in reaction monitoring workflows.

Application

Selection Property

Validation Focus

Medicinal chemistry SAR exploration

3-Methylfuran-2-yl topology

Pharmacophore fidelity for furan substitution patterns

High-temperature synthetic sequences

Thermal stability and boiling point profile

Distillation loss risk and process compatibility

Extraction and chromatography-intensive workflows

Density for phase behavior

Phase separation efficiency and elution profile

Regioisomer-specific reference standard

Authenticated CAS number identity

Chromatographic method development and peak assignment accuracy